Cas no 13205-51-1 (4-(Tert-butylthio)benzoic acid)

• Product Name: 4-(Tert-butylthio)benzoic acid
• CAS No: 13205-51-1
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 2143153
• Update Time: 2023-08-04

4-(Tert-butylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butylthio)benzoic acid
• 4-(tert-butylsulfanyl)benzoic acid
• LCECZYVHSXADNP-UHFFFAOYSA-N
• 4-(Tert-butylthio)benzoic acid

• Inchi： 1S/C11H14O2S/c1-11(2,3)14-9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： LCECZYVHSXADNP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6